Cas no 98007-71-7 (1-Octanamine, 8-bromo-)
1-Octanamine, 8-bromo- structure
Product Name:1-Octanamine, 8-bromo-
CAS No:98007-71-7
MF:C8H18BrN
MW:208.139221668243
CID:1006237
PubChem ID:20206917
Update Time:2025-04-20
1-Octanamine, 8-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanamine, 8-bromo-
- 8-BROMOOCTAN-1-AMINE
- SCHEMBL4373470
- 98007-71-7
-
- Inchi: 1S/C8H18BrN/c9-7-5-3-1-2-4-6-8-10/h1-8,10H2
- InChI Key: OKYRLKFOPJMWQN-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCN
Computed Properties
- Exact Mass: 207.06226g/mol
- Monoisotopic Mass: 207.06226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 7
- Complexity: 57.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
1-Octanamine, 8-bromo- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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